Cas no 1251128-06-9 (2-(3-chlorophenyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine)

2-(3-Chlorophenyl)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridine is a heterocyclic compound featuring a fused thiazole-pyridine core with a 3-chlorophenyl substituent. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The chlorophenyl group enhances lipophilicity and potential bioactivity, while the thiazolo[5,4-c]pyridine scaffold offers rigidity and stability. Its synthetic versatility allows for further functionalization, enabling applications in drug discovery, particularly for targeting central nervous system (CNS) disorders or antimicrobial agents. The compound's well-defined molecular architecture supports precise structure-activity relationship (SAR) studies, contributing to the development of novel bioactive molecules.

2-(3-chlorophenyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine structure

1251128-06-9 structure

Product Name:2-(3-chlorophenyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine

CAS No:1251128-06-9

MF:C₁₂H₁₁ClN₂S

MW:250.747140169144

CID:5207010

PubChem ID:62548259

Update Time:2025-06-08

2-(3-chlorophenyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine Chemical and Physical Properties

Names and Identifiers

- 2-(3-chlorophenyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine
- 2-(3-Chlorophenyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine
- 2-(3-chlorophenyl)-4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridine
- Thiazolo[5,4-c]pyridine, 2-(3-chlorophenyl)-4,5,6,7-tetrahydro-
- 2-(3-chlorophenyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine
- Inchi： 1S/C12H11ClN2S/c13-9-3-1-2-8(6-9)12-15-10-4-5-14-7-11(10)16-12/h1-3,6,14H,4-5,7H2
- InChI Key： CSWQEVFZLHCJDL-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C1=NC2=C(CNCC2)S1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 251
XLogP3: 2.7
Topological Polar Surface Area: 53.2

2-(3-chlorophenyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00954665-1g	2-(3-Chlorophenyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine	1251128-06-9	95%	1g	￥3913.0	2023-04-04
Enamine	EN300-107496-0.05g	2-(3-chlorophenyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine	1251128-06-9	90%	0.05g	$182.0	2023-10-28
Enamine	EN300-107496-0.1g	2-(3-chlorophenyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine	1251128-06-9	90%	0.1g	$272.0	2023-10-28
Enamine	EN300-107496-0.25g	2-(3-chlorophenyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine	1251128-06-9	90%	0.25g	$389.0	2023-10-28
Enamine	EN300-107496-0.5g	2-(3-chlorophenyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine	1251128-06-9	90%	0.5g	$613.0	2023-10-28
Enamine	EN300-107496-1.0g	2-(3-chlorophenyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine	1251128-06-9		1g	$785.0	2023-05-26
Enamine	EN300-107496-2.5g	2-(3-chlorophenyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine	1251128-06-9	90%	2.5g	$1539.0	2023-10-28
Enamine	EN300-107496-5.0g	2-(3-chlorophenyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine	1251128-06-9		5g	$2277.0	2023-05-26
Enamine	EN300-107496-10.0g	2-(3-chlorophenyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine	1251128-06-9		10g	$3376.0	2023-05-26
Enamine	EN300-107496-1g	2-(3-chlorophenyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine	1251128-06-9	90%	1g	$785.0	2023-10-28

2-(3-chlorophenyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine Related Literature

1. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

Related Categories

Additional information on 2-(3-chlorophenyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine

Research Briefing on 2-(3-chlorophenyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine (CAS: 1251128-06-9)

The compound 2-(3-chlorophenyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine (CAS: 1251128-06-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This briefing provides an overview of the latest research developments, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the compound's unique structural features, which contribute to its bioactivity. The thiazolo[5,4-c]pyridine scaffold, combined with the 3-chlorophenyl substituent, has been shown to interact with specific biological targets, making it a promising candidate for drug development. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated a series of derivatives of 2-(3-chlorophenyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine. The study demonstrated that the compound exhibits potent inhibitory activity against protein kinases, particularly those implicated in cancer progression. The findings suggest that further optimization of this scaffold could lead to the development of novel anticancer agents.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the compound's anti-inflammatory properties. The study revealed that 2-(3-chlorophenyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine effectively modulates the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines. These results indicate its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of 2-(3-chlorophenyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine as a drug candidate. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Researchers are currently exploring various formulation strategies and structural modifications to enhance its pharmacokinetic properties.

In conclusion, 2-(3-chlorophenyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine represents a promising scaffold for the development of novel therapeutic agents. Its diverse pharmacological activities and potential applications in oncology and inflammation highlight its significance in current chemical biology research. Continued investigation and optimization of this compound are expected to yield valuable insights and potential clinical candidates in the near future.